2-Methoxyestrone-1,4,16,16-d4
2-Methoxyestrone-1,4,16,16-d4
One of the isotopic labelled form of 2-Methoxy Estrone, which is an endogenous estrogen metabolite and could be used as a breast cancer biomarker.
Brand Name:
Vulcanchem
CAS No.:
949885-90-9
VCID:
VC0196601
InChI:
InChI=1S/C19H24O3/c1-19-8-7-12-13(15(19)5-6-18(19)21)4-3-11-9-16(20)17(22-2)10-14(11)12/h9-10,12-13,15,20H,3-8H2,1-2H3/t12-,13+,15-,19-/m0/s1/i3D,9D,10D/hD/t3?,12-,13+,15-,19-
SMILES:
CC12CCC3C(C1CCC2=O)CCC4=CC(=C(C=C34)OC)O
Molecular Formula:
C19H20O3D4
Molecular Weight:
304.42
2-Methoxyestrone-1,4,16,16-d4
CAS No.: 949885-90-9
Labelled Products
VCID: VC0196601
Molecular Formula: C19H20O3D4
Molecular Weight: 304.42
Purity: 95% by HPLC; 98% atom D
| CAS No. | 949885-90-9 |
|---|---|
| Product Name | 2-Methoxyestrone-1,4,16,16-d4 |
| Molecular Formula | C19H20O3D4 |
| Molecular Weight | 304.42 |
| IUPAC Name | (8R,9S,13S,14S)-1,4,6-trideuterio-3-deuteriooxy-2-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C19H24O3/c1-19-8-7-12-13(15(19)5-6-18(19)21)4-3-11-9-16(20)17(22-2)10-14(11)12/h9-10,12-13,15,20H,3-8H2,1-2H3/t12-,13+,15-,19-/m0/s1/i3D,9D,10D/hD/t3?,12-,13+,15-,19- |
| SMILES | CC12CCC3C(C1CCC2=O)CCC4=CC(=C(C=C34)OC)O |
| Boiling Point | 463.5±45.0 °C at 760 mmHg |
| Density | 1.2±0.1 g/cm3 |
| Description | One of the isotopic labelled form of 2-Methoxy Estrone, which is an endogenous estrogen metabolite and could be used as a breast cancer biomarker. |
| Purity | 95% by HPLC; 98% atom D |
| Related CAS | 362-08-3 (unlabelled) |
| Synonyms | 3-Hydroxy-2-methoxyestra-1,3,5(10)-trien-17-one d4; 2-Hydroxyestrone 2-Methyl Ether d4 |
| Tag | Estrone Impurities |
| PubChem Compound | 131701205 |
| Last Modified | Nov 12 2021 |
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